Cas no 884504-20-5 (3,4-dimethylbenzoylacetonitrile)

• Product name: 3,4-dimethylbenzoylacetonitrile
• CAS No: 884504-20-5
• MF: C₁₁H₁₁NO
• MW: 173.21114
• MDL: MFCD02260786
• CID: 710518
• PubChem ID: 20387502

3,4-dimethylbenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,3,4-dimethyl-b-oxo-
• 3-(3,4-dimethylphenyl)-3-oxopropanenitrile
• 3,4-Dimethylbenzoylacetonitrile
• 3,4-DiMethyl-Benzoylacetonitrile
• AKOS000196038
• EN300-211848
• SCHEMBL3591477
• FT-0604180
• 884504-20-5
• MFCD02260786
• DTXSID90606555
• FFWSHSVDWFTXCI-UHFFFAOYSA-N
• CS-0239398
• Z317041996
• 3,4-dimethylbenzoylacetonitrile

• MDL： MFCD02260786
• Inchi： InChI=1S/C11H11NO/c1-8-3-4-10(7-9(8)2)11(13)5-6-12/h3-4,7H,5H2,1-2H3
• InChI Key： FFWSHSVDWFTXCI-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1C)C(=O)CC#N

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.06
• Boiling Point: 344.3°C at 760 mmHg
• Flash Point: 162°C
• Refractive Index: 1.53
• PSA: 40.86000
• LogP: 2.39978

3,4-dimethylbenzoylacetonitrile Security Information

3,4-dimethylbenzoylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%